Cas no 1251009-03-6 (tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate)

• Product Name: tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
• CAS No: 1251009-03-6
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• MDL: MFCD14581194
• CID: 890364
• PubChem ID: 57416984
• Update Time: 2024-11-02

tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
• 8-oxo-2,7-Diazaspiro[4.4]nonane-2-carboxylic acid 1,1-dimethylethyl ester
• 2,7-Diazaspiro[4.4]nonane-2-carboxylic acid, 8-oxo-, 1,1-dimethylethyl ester
• MFCD14581194
• SY107022
• BAC00903
• EN300-268903
• DTXSID00726253
• Z1505716743
• AKOS016009025
• 2-Boc-2,7-diazaspiro[4.4]nonane-8-one
• 2-Boc-8-oxo-2,7-diazaspiro[4.4]nonane
• tert-butyl8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
• 1251009-03-6
• SB12734
• AS-32934
• SCHEMBL19032234
• DB-062351
• CS-0038185

• MDL： MFCD14581194
• Inchi： 1S/C12H20N2O3/c1-11(2,3)17-10(16)14-5-4-12(8-14)6-9(15)13-7-12/h4-8H2,1-3H3,(H,13,15)
• InChI Key： UTKCYVWXAPAFRO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(CC(NC2)=O)C1)=O

Computed Properties

• Exact Mass: 240.1475
• Monoisotopic Mass: 240.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64

tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)